1,2,3,4-Tetrahydropyrrolo[1,2-a]pyrazine

• IUPAC Name: 1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine
• InChI: InChI=1S/C7H10N2/c1-2-7-6-8-3-5-9(7)4-1/h1-2,4,8H,3,5-6H2
• InChI Key: YZBDXDPBLIQCJY-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C=CC=C2CN1
• Molecular Formula: C7H10N2
• DSSTOX Substance ID: DTXSID00364290
• Molecular Weight: 122.17 g/mol
• CAS RN: 71257-38-0

Description

1,2,3,4-Tetrahydropyrrolo[1,2-a]pyrazine is a nitrogen-containing heterocyclic compound. It is synthesized through a transformation of 2-imidazolines. This compound has been realized through a pseudo-three-component reaction of 2-imidazolines with terminal electron-deficient alkynes.

Synthesis Analysis

The synthesis of 1,2,3,4-Tetrahydropyrrolo[1,2-a]pyrazine involves a direct asymmetric intramolecular aza-Friedel–Crafts reaction of N-aminoethylpyrroles with aldehydes catalyzed by a chiral phosphoric acid. This method has been shown to be quite general toward various aldehydes and pyrrole derivatives.

Molecular Structure Analysis

The molecular structure of 1,2,3,4-Tetrahydropyrrolo[1,2-a]pyrazine is complex and includes a pyrrole ring and a pyrazine ring.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 1,2,3,4-Tetrahydropyrrolo[1,2-a]pyrazine include a pseudo-three-component reaction of 2-imidazolines with terminal electron-deficient alkynes. This reaction first generates imidazolidines, containing an N-vinylpropargylamine fragment.

Scientific Research Applications

Pharmaceutical Applications

1,2,3,4-Tetrahydropyrrolo[1,2-a]pyrazine: is a biologically active scaffold that includes a pyrrole ring and a pyrazine ring. . Its versatility makes it a valuable compound in the development of new pharmaceuticals.

Antimicrobial Agents

Derivatives of 1,2,3,4-Tetrahydropyrrolo[1,2-a]pyrazine have exhibited significant antibacterial and antifungal activities. .

Antiviral Research

The antiviral properties of 1,2,3,4-Tetrahydropyrrolo[1,2-a]pyrazine derivatives make them an important area of study, especially in the search for treatments against new and emerging viral infections. .

Antioxidant Development

As antioxidants play a crucial role in protecting cells from oxidative stress, 1,2,3,4-Tetrahydropyrrolo[1,2-a]pyrazine derivatives are being explored for their potential antioxidant activity. .

Antitumor and Anticancer Studies

The antitumor properties of 1,2,3,4-Tetrahydropyrrolo[1,2-a]pyrazine derivatives are of particular interest in cancer research. .

Kinase Inhibition

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Organic Material Synthesis

The nitrogen-containing heterocyclic structure of 1,2,3,4-Tetrahydropyrrolo[1,2-a]pyrazine makes it a useful building block in the synthesis of organic materials. .

Natural Product Isolation

Many pyrrolopyrazine derivatives have been isolated from natural sources such as plants, microbes, soil, and marine life. .

Mechanism of Action

Target of Action

1,2,3,4-Tetrahydropyrrolo[1,2-a]pyrazine is a nitrogen-containing heterocyclic compound . Compounds with similar structures have shown a wide range of biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory .

Biochemical Pathways

Based on its biological activities, it can be inferred that it may affect various pathways related to inflammation, viral replication, fungal growth, oxidation, tumor growth, and kinase activity .

Result of Action

Given its range of biological activities, it can be inferred that it may have various effects at the molecular and cellular levels, such as inhibiting microbial growth, reducing inflammation, inhibiting viral replication, preventing fungal growth, reducing oxidation, inhibiting tumor growth, and inhibiting kinase activity .

Synthesis routes and methods I

Procedure details

2-Pyrrol-1-yl-ethanamine 2b (2 g, 18 mmol) was dissolved in 40 mL of ethanol, followed by addition of formaldehyde solution (40%, 1.5 mL, 18 mmol) and a slow dropwise addition of 1 mL of trifluoroacetic acid. The reaction mixture was heated to 50° C. for 15 minutes, then cooled to room temperature and stirred for 12 hours. The reaction mixture was concentrated under reduced pressure, added with 50 mL of ethyl acetate, washed with saturated sodium bicarbonate solution (50 mL), dried over anhydrous sodium sulfate and filtered. The filtrate was concentrated under reduced pressure to obtain 1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine 2c (1.60 g, yield 72.7%) as a light yellow oil.

Synthesis routes and methods II

Procedure details

To a ethanol solution (20 ml) of 1-(2-aminoethyl)pyrrole (9 mmol) and 37% formaldehyde (9 mmol) was added TFA (0.5 ml) and the resulting reaction mixture was stirred at 50° C. for 15 minutes. It was then cooled to come to 25° C. and stirred at this temperature for 4 hrs. Solvent was removed under reduced pressure, residue was dissolved in ethyl acetate, basified with aqueous sodium carbonate solution, organic layer was separated and dried over sodium sulfate. Evaporation of the organic layer gave the crude 1,2,3,4-Tetrahydro-pyrrolo[1,2-a]pyrazine which was dissolved in dichloromethane (90 ml) at to it DIPEA (12.15 mmol) and boc anhydride (8.9 mmol) were added at 0° C. The resulting reaction mixture was stirred for 16 hrs at 25° C. Organic layer was washed with sodium carbonate, water and brine and finally dried over sodium sulfate. Evaporation of the organic layer gave the crude product which was purified by column chromatography (1% ethyl acetate in dichloromethane). (10% ethyl acetate in hexane).